5-Benzylsulfanyl-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 5-benzylsulfanyl-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18N4O2S/c1-21-15-13(17(23)22(2)18(21)24)16(20-14(19-15)12-8-9-12)25-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key: WSTBAMCEFXLMEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3CC3)SCC4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

5-Benzylsulfanyl-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione is a chemical compound that has been studied for its potential therapeutic applications in various diseases. This compound belongs to the class of pyrimido[4,5-d]pyrimidines, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

5-Benzylsulfanyl-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione is a derivative of pyrimidine, which is known for its wide array of bioactivities, making it a significant unit in new drug research. Studies have shown that the substitution of the pyrimidine ring, such as with a benzylsulfanyl group, can influence its biological properties, including cytotoxicity and antimicrobial activity. This understanding is crucial in the development of novel drugs and therapeutic agents (Stolarczyk et al., 2021).

Crystal Structure and Dimerization

The crystal structure of pyrimidine derivatives, including those with a benzylsulfanyl group, has been a subject of research. For example, isomeric pyrazolo[3,4-d]pyrimidine-based molecules exhibit interesting structural features such as dimerization, which is influenced by substitutions like benzylsulfanyl. Understanding these molecular structures aids in the design of compounds with desired physical and chemical properties (Avasthi et al., 2002).

Derivative Synthesis

The synthesis of pyrido[2,3-d]pyrimidinones from aminopyrimidin-4-ones with benzylidene Meldrum's acid derivatives, including compounds similar to 5-Benzylsulfanyl-7-cyclopropyl-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione, is an area of interest. This type of synthesis is significant in the development of novel heterocyclic compounds, which are critical in pharmaceutical chemistry (Quiroga et al., 1997).

Antimicrobial and Antifungal Properties

Research into pyrimidine derivatives has revealed that certain substitutions, including benzylsulfanyl groups, can impart antimicrobial and antifungal properties to these compounds. This aspect is particularly significant in the development of new antimicrobial agents, especially in the face of rising antibiotic resistance (Stolarczyk et al., 2021).